molecular formula C18H39Al B073557 Aluminum, trihexyl- CAS No. 1116-73-0

Aluminum, trihexyl-

Cat. No.: B073557
CAS No.: 1116-73-0
M. Wt: 282.5 g/mol
InChI Key: ORYGRKHDLWYTKX-UHFFFAOYSA-N
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Description

Aluminum, trihexyl- is an organoaluminum compound with the chemical formula C18H39Al. It is known for its reactivity as a Lewis acid and is often employed in coordination chemistry and as a catalyst in polymerization reactions. This compound features three hexyl groups bonded to an aluminum atom, making it a versatile intermediate in the production of specialty chemicals and polymers .

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminum, trihexyl- can be synthesized through the reaction of aluminum with hexyl halides under controlled conditions. The general reaction involves the use of aluminum powder and hexyl chloride in the presence of a suitable solvent. The reaction is typically carried out under an inert atmosphere to prevent oxidation and hydrolysis of the product.

Industrial Production Methods: In industrial settings, the production of aluminum, trihexyl- involves the use of high-purity aluminum and hexyl halides. The process is optimized to ensure high yield and purity of the final product. The reaction is conducted in large reactors with precise control over temperature and pressure to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions: Aluminum, trihexyl- undergoes various types of chemical reactions, including:

    Oxidation: Reacts with oxygen to form aluminum oxide and hexyl radicals.

    Reduction: Can be reduced by strong reducing agents to form aluminum metal and hexyl radicals.

    Substitution: Reacts with halogens to form hexyl halides and aluminum halides.

Common Reagents and Conditions:

    Oxidation: Typically requires an oxidizing agent such as oxygen or ozone.

    Reduction: Involves the use of reducing agents like lithium aluminum hydride.

    Substitution: Requires halogens such as chlorine or bromine.

Major Products Formed:

Scientific Research Applications

Aluminum, trihexyl- has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism by which aluminum, trihexyl- exerts its effects involves its reactivity as a Lewis acid. It can coordinate with electron-rich species, facilitating various chemical reactions. The aluminum atom in the compound acts as a central coordination site, interacting with other molecules to form stable complexes. This reactivity is crucial in its role as a catalyst in polymerization and other chemical processes .

Comparison with Similar Compounds

    Triethylaluminum: Another organoaluminum compound with the formula Al2(C2H5)6.

    Trimethylaluminum: An organoaluminum compound with the formula Al2(CH3)6.

Uniqueness of Aluminum, Trihexyl-: Aluminum, trihexyl- is unique due to its longer alkyl chains (hexyl groups) compared to triethylaluminum and trimethylaluminum. This structural difference imparts distinct physical and chemical properties, making it suitable for specific applications in the production of specialty chemicals and polymers. Its reactivity and ability to form stable complexes also make it a valuable catalyst in various chemical processes .

Properties

IUPAC Name

trihexylalumane
Source PubChem
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InChI

InChI=1S/3C6H13.Al/c3*1-3-5-6-4-2;/h3*1,3-6H2,2H3;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI Key

ORYGRKHDLWYTKX-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

CCCCCC[Al](CCCCCC)CCCCCC
Source PubChem
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Molecular Formula

C18H39Al
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DSSTOX Substance ID

DTXSID4027363
Record name Trihexylaluminum
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Molecular Weight

282.5 g/mol
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Physical Description

Liquid, Colorless liquid; [HSDB] Hydrocarbon solvent solution: Colorless liquid; [MSDSonline]
Record name Aluminum, trihexyl-
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Record name Tri-n-hexylaluminum
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Boiling Point

105 °C @ 0.001 mm Hg
Record name TRI-N-HEXYLALUMINUM
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Density

0.8374 g/mL @ 35 °C
Record name TRI-N-HEXYLALUMINUM
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Color/Form

Colorless liquid

CAS No.

1116-73-0
Record name Trihexylaluminum
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Record name Aluminum, trihexyl-
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Record name TRIHEXYLALUMINIUM
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Melting Point

-87 °C
Record name TRI-N-HEXYLALUMINUM
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